ethyl 1-(3-hydroxy-4-methoxybenzyl)-2-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(3-hydroxy-4-methoxyphenyl)methyl]piperidine-2-carboxylate
• InChI: InChI=1S/C16H23NO4/c1-3-21-16(19)13-6-4-5-9-17(13)11-12-7-8-15(20-2)14(18)10-12/h7-8,10,13,18H,3-6,9,11H2,1-2H3
• InChI Key: KHUINNXWGCBYMC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCCN1CC2=CC(=C(C=C2)OC)O
• Molecular Formula: C16H23NO4
• Molecular Weight: 293.36 g/mol

Description

Ethyl 1-(3-hydroxy-4-methoxybenzyl)-2-piperidinecarboxylate, also known as EHMPC, is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The exact mechanism of action of ethyl 1-(3-hydroxy-4-methoxybenzyl)-2-piperidinecarboxylate is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters, such as dopamine and serotonin. ethyl 1-(3-hydroxy-4-methoxybenzyl)-2-piperidinecarboxylate has also been shown to interact with ion channels, such as voltage-gated calcium channels, which may contribute to its analgesic and anticonvulsant effects.
Biochemical and Physiological Effects:
ethyl 1-(3-hydroxy-4-methoxybenzyl)-2-piperidinecarboxylate has been shown to have various biochemical and physiological effects, including the inhibition of prostaglandin synthesis, the modulation of oxidative stress, and the regulation of calcium homeostasis. ethyl 1-(3-hydroxy-4-methoxybenzyl)-2-piperidinecarboxylate has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Ethyl 1-(3-hydroxy-4-methoxybenzyl)-2-piperidinecarboxylate has several advantages for lab experiments, including its high potency and selectivity, as well as its ability to cross the blood-brain barrier. However, ethyl 1-(3-hydroxy-4-methoxybenzyl)-2-piperidinecarboxylate also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on ethyl 1-(3-hydroxy-4-methoxybenzyl)-2-piperidinecarboxylate, including the development of more efficient synthesis methods, the investigation of its potential as a treatment for other neurological disorders, and the elucidation of its exact mechanism of action. Additionally, further studies are needed to determine the optimal dosage and administration of ethyl 1-(3-hydroxy-4-methoxybenzyl)-2-piperidinecarboxylate for therapeutic use.

Synthesis Methods

Ethyl 1-(3-hydroxy-4-methoxybenzyl)-2-piperidinecarboxylate can be synthesized through a multi-step process that involves the reaction of 3-hydroxy-4-methoxybenzaldehyde with piperidine, followed by esterification with ethyl chloroformate. The final product is obtained after purification through column chromatography.

Scientific Research Applications

Ethyl 1-(3-hydroxy-4-methoxybenzyl)-2-piperidinecarboxylate has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit various pharmacological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. ethyl 1-(3-hydroxy-4-methoxybenzyl)-2-piperidinecarboxylate has also been investigated for its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's.